

Ani9: A Selective Anoctamin-1 (ANO1) Chloride Channel Blocker – A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Ani9

Cat. No.: B15614485

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anoctamin-1 (ANO1), also known as Transmembrane member 16A (TMEM16A), is a calcium-activated chloride channel (CaCC) that plays a pivotal role in a multitude of physiological processes, including epithelial secretion, smooth muscle contraction, and neuronal excitability. [1][2] Dysregulation of ANO1 function has been increasingly implicated in the pathophysiology of various diseases, such as asthma, hypertension, diarrhea, pain, and the progression of several cancers. [1][2][3] This has positioned ANO1 as a promising therapeutic target. **Ani9**, a potent and selective small-molecule inhibitor of ANO1, has emerged as a critical pharmacological tool for studying ANO1 function and as a potential candidate for drug development. [1][4] This technical guide provides an in-depth overview of **Ani9**, focusing on its quantitative data, experimental protocols, and the signaling pathways it modulates.

Quantitative Pharmacological Data

Ani9 was identified through a high-throughput screening of 54,400 synthetic small molecules and stands out for its submicromolar potency and high selectivity for ANO1. [1][5] Its pharmacological profile is summarized in the tables below.

Table 1: Potency of Ani9 and Other ANO1 Inhibitors

Compound	Target	Assay Type	IC50 Value
Ani9	ANO1	Apical Membrane Current (FRT-ANO1 cells)	77 ± 1.1 nM[1][5]
T16Ainh-A01	ANO1	Apical Membrane Current (FRT-ANO1 cells)	1.39 ± 0.59 μM[1][5]
MONNA	ANO1	Apical Membrane Current (FRT-ANO1 cells)	1.95 ± 1.16 μM[1][5]

Table 2: Selectivity Profile of Ani9

Compound	Channel	Concentration	% Inhibition / Effect
Ani9	ANO2	1 μM	No significant effect[1][5]
Ani9	ANO2	10 μM	10 ± 1.6% inhibition[1][5]
T16Ainh-A01	ANO2	10 μM	Potent inhibition[1]
MONNA	ANO2	10 μM	Potent inhibition[1]
Ani9	CFTR	Up to 30 μM	No effect[1]
Ani9	ENaC	Up to 30 μM	No effect[1]
Ani9	VRAC	1 μM	Hardly affected activity[5]

Table 3: Effect of Ani9 on ATP-Induced ANO1 Chloride Currents (Whole-Cell Patch Clamp)

Ani9 Concentration	% Inhibition of ANO1 Current
50 nM	52.0 ± 3.7% [1] [5]
100 nM	95.4 ± 0.5% [1] [5]
1 µM	98.7 ± 0.5% [1] [5]

Mechanism of Action

Ani9 acts as a reversible inhibitor of the ANO1 chloride channel.[\[1\]](#)[\[5\]](#) Studies have shown that after treatment with 1 µM **Ani9**, which results in almost complete inhibition of ATP-induced ANO1 activation, washing the cells six times significantly decreases the inhibitory effect.[\[1\]](#)[\[5\]](#) Importantly, **Ani9**'s inhibitory action is not mediated by alterations in intracellular calcium signaling, a common off-target effect of other ANO1 inhibitors.[\[1\]](#)[\[6\]](#)


Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections describe the key experimental protocols used to characterize **Ani9**.

High-Throughput Screening for ANO1 Inhibitors using YFP Quenching Assay

This cell-based assay is designed for the high-throughput screening of ANO1 inhibitors and relies on the quenching of a halide-sensitive Yellow Fluorescent Protein (YFP) by iodide influx through the ANO1 channel.[\[7\]](#)

Experimental Workflow:



[Click to download full resolution via product page](#)

Caption: High-Throughput Screening Workflow for ANO1 Inhibitors.


Principle:

- Fischer Rat Thyroid (FRT) cells are genetically engineered to stably express both human ANO1 and a halide-sensitive YFP mutant.^[7]
- An agonist, such as ATP, is used to activate endogenous purinergic receptors, leading to an increase in intracellular calcium concentration ($[Ca^{2+}]$).^[7]
- The rise in $[Ca^{2+}]$ activates the ANO1 channel, allowing iodide ions (I^-) to enter the cell.^[7]
- The influx of I^- quenches the fluorescence of the YFP.^[7]
- In the presence of an ANO1 inhibitor like **Ani9**, the channel is blocked, preventing I^- influx and thus inhibiting YFP fluorescence quenching.^[7] The degree of inhibition is proportional to the potency of the compound.

Electrophysiological Recordings

Whole-cell patch-clamp and apical membrane current measurements are employed to directly assess the effect of **Ani9** on ANO1 channel activity.

Whole-Cell Patch-Clamp Protocol:



[Click to download full resolution via product page](#)


Caption: Whole-Cell Patch-Clamp Protocol for **Ani9** Evaluation.

Measurement of Apical Membrane Current:

- FRT-ANO1 cells are cultured on permeable supports.
- The basolateral membrane is permeabilized with amphotericin B to control the intracellular ionic composition.
- A transepithelial chloride gradient is established (e.g., low apical chloride and high basolateral chloride).[1]
- ANO1 is activated with an agonist like ATP.
- The change in apical membrane current is measured in the absence and presence of varying concentrations of **Ani9** to determine the IC50 value.[1]

ANO1 Signaling Pathways and a Potential Role for Ani9

ANO1 is implicated in various signaling pathways that are crucial for cell proliferation, migration, and invasion, particularly in the context of cancer.[2][3][8] Inhibition of ANO1 by **Ani9** can potentially modulate these pathways.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 2. Frontiers | ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases [frontiersin.org]
- 3. ANO1: central role and clinical significance in non-neoplastic and neoplastic diseases - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Ani9, A Novel Potent Small-Molecule ANO1 Inhibitor with Negligible Effect on ANO2 | PLOS One [journals.plos.org]
- 6. Analysis of inhibitors of the anoctamin-1 chloride channel (transmembrane member 16A, TMEM16A) reveals indirect mechanisms involving alterations in calcium signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. [benchchem.com](https://www.benchchem.com) [[benchchem.com](https://www.benchchem.com)]
- 8. Frontiers | ANO1: More Than Just Calcium-Activated Chloride Channel in Cancer [frontiersin.org]
- To cite this document: BenchChem. [Ani9: A Selective Anoctamin-1 (ANO1) Chloride Channel Blocker – A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15614485/docs#ani9-a-selective-anoctamin-1-ano1-chloride-channel-blocker-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)